Cas no 122289-16-1 (2-Chloromethyl-7-fluoro-benzooxazole)

• Product Name: 2-Chloromethyl-7-fluoro-benzooxazole
• CAS No: 122289-16-1
• MF: C₈H₅ClFNO
• MW: 185.582804441452
• CID: 2897642
• PubChem ID: 10352395
• Update Time: 2025-05-19

2-Chloromethyl-7-fluoro-benzooxazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-7-fluoro-benzooxazole
• 2-(Chloromethyl)-7-fluorobenzoxazole
• Benzoxazole, 2-(chloromethyl)-7-fluoro-

• MDL： MFCD10696621
• Inchi： 1S/C8H5ClFNO/c9-4-7-11-6-3-1-2-5(10)8(6)12-7/h1-3H,4H2
• InChI Key： WKHQFMJCRRDYDE-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C=CC=C2N=C1CCl

Computed Properties

• Exact Mass: 185.0043696g/mol
• Monoisotopic Mass: 185.0043696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-Chloromethyl-7-fluoro-benzooxazole

Introduction to 2-Chloromethyl-7-fluoro-benzooxazole (CAS No: 122289-16-1)

2-Chloromethyl-7-fluoro-benzooxazole, identified by the Chemical Abstracts Service Number (CAS No) 122289-16-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a benzooxazole core substituted with a chloromethyl group at the 2-position and a fluoro group at the 7-position. Its unique structural attributes make it a valuable scaffold for the development of novel bioactive molecules, particularly in the pursuit of innovative therapeutic agents.

The benzooxazole moiety is well-documented for its pharmacological relevance, serving as a key structural motif in numerous drugs targeting various diseases. The presence of the fluoro substituent enhances the electronic properties of the molecule, influencing its interactions with biological targets. The chloromethyl group introduces reactivity that can be exploited in medicinal chemistry for further derivatization, enabling the synthesis of analogues with tailored biological activities.

In recent years, there has been growing interest in benzooxazole derivatives due to their demonstrated efficacy in modulating biological pathways associated with inflammation, cancer, and neurological disorders. The fluorine atom, in particular, is renowned for its ability to improve metabolic stability and binding affinity in drug candidates. This combination of features in 2-Chloromethyl-7-fluoro-benzooxazole positions it as a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence the pharmacokinetic and pharmacodynamic properties of benzooxazole derivatives. Studies indicate that the electronic distribution influenced by the chloromethyl and fluoro groups can fine-tune interactions with protein targets, offering opportunities to optimize potency and selectivity. This has spurred research into synthesizing analogues that may exhibit improved pharmacological profiles.

The synthesis of 2-Chloromethyl-7-fluoro-benzooxazole involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic strategies often include halogenation and functional group interconversion techniques. The introduction of the chloromethyl group typically involves chlorination or methylation reactions, while the fluoro substitution is commonly achieved through metal-catalyzed cross-coupling reactions or direct fluorination methods.

From a medicinal chemistry perspective, 2-Chloromethyl-7-fluoro-benzooxazole serves as a versatile intermediate for constructing more complex molecules. Its reactivity allows for the introduction of additional functional groups, enabling the exploration of diverse biological activities. For instance, further derivatization may lead to compounds with enhanced binding affinity to specific enzymes or receptors implicated in disease pathways.

Current research initiatives are leveraging this compound as a starting point for developing novel therapeutic agents. Investigations are underway to evaluate its potential in treating conditions such as cancer and neurodegenerative diseases. Preliminary studies suggest that derivatives of this molecule may exhibit inhibitory effects on key enzymes involved in disease progression, warranting further preclinical and clinical evaluations.

The role of fluorine-containing compounds in modern drug design cannot be overstated. The ability of fluorine to modulate metabolic stability and binding interactions has been harnessed in numerous successful drugs. In the context of 2-Chloromethyl-7-fluoro-benzooxazole, the strategic placement of the fluoro group at the 7-position contributes to its overall pharmacological potential by enhancing its interaction with biological targets while minimizing unwanted side effects.

As computational methods continue to evolve, virtual screening techniques are being employed to identify promising derivatives of this scaffold. High-throughput virtual screening allows researchers to rapidly assess large libraries of compounds for their potential bioactivity, streamlining the drug discovery process. This approach has already led to several novel hits that show promise in early-stage testing.

The benzooxazole core itself is known for its stability and versatility, making it an attractive platform for medicinal chemists. By combining this scaffold with reactive groups such as the chloromethyl moiety, researchers can generate molecules with tailored properties suitable for addressing unmet medical needs. The ongoing development efforts underscore the compound's significance as a building block in modern pharmaceutical innovation.

In conclusion, 2-Chloromethyl-7-fluoro-benzooxazole (CAS No: 122289-16-1) represents a compelling area of research within pharmaceutical chemistry. Its unique structural features offer opportunities for designing next-generation therapeutics targeting critical disease pathways. With continued advancements in synthetic methodologies and computational biology, this compound is poised to play a pivotal role in future drug development initiatives.